Cas no 2171614-52-9 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid
• CAS No: 2171614-52-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5760556
• PubChem ID: 165541226
• Update Time: 2025-06-14

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171614-52-9
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxane-4-carboxylic acid
• EN300-1485070
• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-2-7-23(24(30)28-17-27(25(31)32)12-14-34-15-13-27)29-26(33)35-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,22-23H,2,7,12-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： VRRUMOCXPQNWTC-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CNC(C(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid

Recent Advances in the Study of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid (CAS: 2171614-52-9)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid (CAS: 2171614-52-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane-carboxylic acid backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), and the incorporation of this moiety into the oxane-carboxylic acid framework suggests novel applications in the design of peptide-based therapeutics.

Recent studies have focused on the synthetic pathways and structural modifications of this compound to enhance its stability and reactivity. One notable advancement is the optimization of its synthesis using microwave-assisted techniques, which has significantly reduced reaction times and improved yields. Researchers have also explored its role as a building block for the development of peptidomimetics, which are synthetic compounds designed to mimic the biological activity of peptides while offering improved pharmacokinetic properties. The oxane ring in the molecule provides conformational rigidity, which is advantageous for targeting specific protein-protein interactions.

In addition to its synthetic utility, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid has been investigated for its potential in drug delivery systems. Its amphiphilic nature, derived from the hydrophobic Fmoc group and the hydrophilic carboxylic acid moiety, makes it a candidate for the development of self-assembling nanocarriers. Preliminary studies have demonstrated its ability to form stable micelles in aqueous solutions, which could be leveraged for the targeted delivery of hydrophobic drugs. This dual functionality underscores its versatility in both synthetic chemistry and biomedical applications.

Further research has delved into the compound's interactions with biological targets. Molecular docking studies have revealed favorable binding affinities with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its compatibility with click chemistry reactions has opened new avenues for bioconjugation, enabling the attachment of fluorescent tags or other functional groups for diagnostic and therapeutic purposes. These findings highlight the compound's multifaceted role in advancing both basic and applied research in chemical biology.

Despite these promising developments, challenges remain in scaling up the synthesis and ensuring the compound's stability under physiological conditions. Future studies are expected to address these issues while exploring its applications in vivo. The ongoing research on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid exemplifies the dynamic interplay between synthetic chemistry and drug discovery, offering a glimpse into the next generation of bioactive molecules.